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Cat. No.: B12376738 Get Quote

An In-depth Technical Guide to the Isotopic Labeling Pattern of Nerol-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotopically labeled compounds are indispensable tools in modern research and drug

development. The substitution of an atom with one of its isotopes, such as replacing hydrogen

with deuterium (²H or D), creates a molecule that is chemically similar to its parent but

physically distinguishable by its mass.[1][2] This mass difference allows for its use as a tracer

in metabolic studies, as an internal standard for quantitative analysis by Nuclear Magnetic

Resonance (NMR) or Mass Spectrometry (MS), and to investigate reaction mechanisms

through the kinetic isotope effect.[1][3]

Nerol-d2 is a deuterated form of Nerol, a naturally occurring monoterpenoid alcohol found in

many essential oils.[3] Unlabeled Nerol is recognized for its biological activities, including

antifungal properties, which are linked to its ability to trigger mitochondrial dysfunction by

elevating calcium ions (Ca²⁺) and reactive oxygen species (ROS).[3] This guide provides a

detailed overview of the common isotopic labeling pattern of Nerol-d2, focusing on its

synthesis, analytical characterization, and relevant experimental protocols.

Isotopic Labeling Pattern of Nerol-d2
The designation "d2" indicates that two hydrogen atoms in the Nerol molecule have been

replaced by deuterium atoms. While various labeling patterns are theoretically possible, a
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common and synthetically accessible pattern involves the dideuteration at the C-1 position.

This involves replacing the two hydrogens on the carbon bearing the hydroxyl group.

The structure below illustrates the C-1 dideuterated labeling pattern of Nerol. This specific

labeling is advantageous as it can be achieved with high isotopic purity through established

synthetic routes.[4][5]

Caption: Chemical structure of Nerol-d2 with deuterium labeling at the C-1 position.

Experimental Protocols
Synthesis of C-1 Dideuterated Nerol Derivatives
A documented method for preparing C-1 dideuterated nerol derivatives involves a Wittig

reaction.[4][5] This approach provides high isomeric purity and specific incorporation of

deuterium. The following protocol is adapted from published literature.[4][5]

Workflow for Synthesis of C-1 Labeled Nerol-d2 Derivative
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Start: (Z)-1,1-dideutero-6-(triphenylphosphonium)
-3-methyl-2-hexen-1-ol iodide (THP ether protected)

Wittig Reaction

Hydroxyacetone (THP ether protected)

Deprotection (Acidic Hydrolysis)

Product: C-1 Dideuterated 9-hydroxynerol

Purification (Chromatography)

Isolated Nerol-d2 Derivative

Click to download full resolution via product page

Caption: Synthetic workflow for a C-1 dideuterated nerol derivative via Wittig reaction.

Methodology:

Preparation of Precursors: The synthesis begins with the preparation of the

tetrahydropyranyl (THP) ether of (Z)-1,1-dideutero-6-(triphenylphosphonium)-3-methyl-2-

hexen-1-ol iodide. This ylide is the deuterium-donating component.

Wittig Reaction: The deuterated phosphonium salt is reacted with the THP ether of

hydroxyacetone. The Wittig reaction forms the carbon-carbon double bond characteristic of

the nerol backbone, with the deuterium atoms positioned at C-1 of the resulting alcohol

precursor.
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Deprotection: The THP protecting groups are removed via acidic hydrolysis to yield the free

hydroxyl groups, resulting in C-1 dideuterated 9-hydroxynerol.[4][5]

Purification: The final product is purified using standard chromatographic techniques, such

as silica gel column chromatography, to ensure high purity.[6]

Analytical Characterization
Confirming the isotopic labeling pattern and purity is critical. This is primarily achieved through

NMR spectroscopy and mass spectrometry.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the position and extent of deuterium incorporation.

Protocol:

Dissolve a 5-10 mg sample of Nerol-d2 in a suitable deuterated solvent (e.g., CDCl₃,

Acetone-d₆) in an NMR tube.[7]

Acquire ¹H NMR and ¹³C NMR spectra using a high-field NMR spectrometer (e.g., 400

MHz or higher).[8]

Analysis: In the ¹H NMR spectrum of C-1 labeled Nerol-d2, the signal corresponding to

the C-1 methylene protons (typically around 4.1-4.2 ppm for unlabeled nerol) will be

absent or significantly diminished. The integration of the remaining proton signals should

be consistent with the rest of the molecule. In the ¹³C NMR spectrum, the C-1 carbon

signal will exhibit a characteristic triplet splitting pattern due to C-D coupling.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight, isotopic purity, and fragmentation pattern.

Protocol:

Prepare a dilute solution of the Nerol-d2 sample in a volatile organic solvent (e.g., hexane

or ethyl acetate).[9]
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Inject the sample into a GC-MS system equipped with a suitable capillary column (e.g.,

DB-5ms).

Use a temperature program that effectively separates nerol from any impurities. A typical

program might start at 150°C and ramp to 280°C.[9]

Acquire mass spectra using electron ionization (EI) in positive mode, scanning a mass

range of 50-500 m/z.[9]

Analysis: The mass spectrum of Nerol-d2 will show a molecular ion peak (M⁺) at m/z 156,

which is two mass units higher than that of unlabeled Nerol (m/z 154). The fragmentation

pattern can also provide structural confirmation. For instance, fragments that retain the C-

1 position will be shifted by +2 Da compared to the corresponding fragments of unlabeled

Nerol.[10] Direct injection techniques are preferred over headspace analysis to prevent

thermal degradation of the terpene sample.[11]

Quantitative Data Summary
The following tables summarize the key analytical data for C-1 labeled Nerol-d2.

Table 1: General Specifications for Nerol-d2

Property Value

Chemical Formula C₁₀H₁₆D₂O

Molar Mass 156.28 g/mol

Natural Abundance Molar Mass 154.25 g/mol

| Isotopic Purity (Typical) | ≥98% |

Table 2: Comparative ¹H NMR Data (400 MHz, CDCl₃)
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Position
Unlabeled Nerol (δ
ppm)

C-1 Labeled Nerol-
d2 (δ ppm)

Multiplicity

H-1 ~4.16 Absent d

H-2 ~5.43 ~5.43 t

H-5 ~5.10 ~5.10 t

H-8 (CH₃) ~1.77 ~1.77 s

H-9 (CH₃) ~1.68 ~1.68 s

H-10 (CH₃) ~1.60 ~1.60 s

Note: Chemical shifts are approximate and can vary based on solvent and concentration.

Table 3: Key Fragments in Electron Ionization Mass Spectrometry (EI-MS)

Fragment
Unlabeled Nerol
(m/z)

C-1 Labeled Nerol-
d2 (m/z)

Mass Shift (Δm/z)

[M]⁺ 154 156 +2

[M-H₂O]⁺ 136
136 / 137 (loss of

HDO)
+0 / +1

[C₇H₁₁]⁺ 95 95 0

[C₅H₈]⁺ 68 68 0

Note: Fragmentation patterns are complex; listed are major expected ions.

Biological Context: Nerol Signaling Pathway
Nerol exhibits antifungal activity by inducing apoptosis. This process is mediated by the

disruption of mitochondrial function through the elevation of intracellular Ca²⁺ and ROS.[3]

Deuterium-labeled Nerol-d2 can be used as a metabolic tracer to study the uptake,

distribution, and mechanism of action of Nerol in biological systems without altering its

fundamental biological activity.
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Caption: Proposed signaling pathway for Nerol-induced apoptosis in fungal cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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